2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]-N,N-diphenylacetamide

• IUPAC Name: 2-[(6-methyl-5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]-N,N-diphenylacetamide
• InChI: InChI=1S/C18H16N4O2S/c1-13-17(24)19-18(21-20-13)25-12-16(23)22(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11H,12H2,1H3,(H,19,21,24)
• InChI Key: GUWFTFXCWKABCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(NC1=O)SCC(=O)N(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C18H16N4O2S
• Molecular Weight: 352.4 g/mol

Description

2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]-N,N-diphenylacetamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of 2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]-N,N-diphenylacetamide is not fully understood. However, it is believed that this compound may work by inhibiting certain enzymes that are involved in cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]-N,N-diphenylacetamide can have a variety of biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of certain enzymes that are involved in the production of prostaglandins, which are involved in inflammation. Additionally, this compound has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]-N,N-diphenylacetamide in lab experiments is that it has been extensively studied, and its properties and effects are well understood. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret results from experiments.

Future Directions

There are several future directions that could be pursued in the study of 2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]-N,N-diphenylacetamide. One potential area of research is the development of this compound as a cancer treatment. Additionally, further investigation into the mechanism of action of this compound could help to better understand its effects and potential uses in scientific research. Finally, studies could be conducted to investigate the potential use of this compound in the treatment of other diseases or conditions.

Synthesis Methods

The synthesis of 2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]-N,N-diphenylacetamide involves several steps, including the reaction of 6-methyl-1,2,4-triazin-3-one with thioacetic acid, followed by reaction with diphenylacetyl chloride. The resulting product is then purified through recrystallization.

Scientific Research Applications

2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]-N,N-diphenylacetamide has been used in a variety of scientific research applications. One area of research where this compound has shown promise is in the study of cancer. Studies have shown that this compound can inhibit the growth of cancer cells in vitro, making it a potential candidate for further investigation as a cancer treatment.